Cas no 1628459-80-2 (1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4,6-diol)

• Product Name: 1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4,6-diol
• CAS No: 1628459-80-2
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• MDL: MFCD30469665
• CID: 5190983
• PubChem ID: 136502053
• Update Time: 2025-06-28

1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4,6-diol Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrazolo[3,4-b]pyridin-6-one, 1,7-dihydro-4-hydroxy-1-(1-methylethyl)-
• 1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4,6-diol

• MDL： MFCD30469665
• Inchi： 1S/C9H11N3O2/c1-5(2)12-9-6(4-10-12)7(13)3-8(14)11-9/h3-5H,1-2H3,(H2,11,13,14)
• InChI Key： LDAUVSAVZBKMDM-UHFFFAOYSA-N
• SMILES： C12N(C(C)C)N=CC=1C(O)=CC(=O)N2

Additional information on 1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4,6-diol

Professional Introduction to 1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4,6-diol (CAS No. 1628459-80-2)

The compound 1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4,6-diol, identified by the CAS number 1628459-80-2, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, featuring a fused pyrazole and pyridine scaffold, has garnered considerable attention due to its structural complexity and potential biological activities. The presence of two hydroxyl groups at the 4 and 6 positions of the pyridine ring enhances its reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery programs.

Recent studies have highlighted the importance of pyrazolo[3,4-b]pyridine derivatives in the development of novel therapeutic agents. These compounds exhibit a wide range of biological properties, including anti-inflammatory, anticancer, and antimicrobial effects. The specific substitution pattern in 1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4,6-diol contributes to its unique pharmacological profile. The propan-2-yl group at the 1-position introduces steric and electronic modifications that can influence binding affinity to biological targets. This compound has been extensively investigated in vitro for its interaction with various enzymes and receptors.

In the realm of drug discovery, the hydroxyl groups in 1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4,6-diol serve as critical sites for further functionalization. Researchers have leveraged these groups to develop derivatives with enhanced bioavailability and target specificity. For instance, glycosylation or esterification of these hydroxyl moieties can improve metabolic stability and cell membrane permeability. Such modifications are essential for optimizing pharmacokinetic properties, which are crucial for clinical efficacy.

One of the most compelling aspects of this compound is its potential application in oncology research. Preclinical studies have demonstrated that pyrazolo[3,4-b]pyridine derivatives can modulate key signaling pathways involved in cancer progression. The structural features of 1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4,6-diol suggest that it may interfere with enzymes such as kinases or phosphodiesterases, which are often dysregulated in tumor cells. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

The synthesis of 1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4,6-diol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include condensation reactions between hydrazines and β-ketoesters to form the pyrazole ring, followed by cyclization with pyridine precursors. The introduction of the propan-2-yl group typically employs Grignard or alkylation reactions under controlled conditions. These synthetic strategies underscore the compound's accessibility while maintaining high purity standards necessary for biological testing.

Advances in computational chemistry have further accelerated the study of 1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4,6-diol. Molecular docking simulations have been used to predict binding interactions with target proteins, providing insights into potential mechanisms of action. These virtual screening approaches complement experimental efforts by identifying lead compounds for further optimization. The integration of machine learning algorithms has enhanced predictive accuracy, allowing researchers to prioritize candidates based on their pharmacological potential.

The pharmacological profile of this compound is further supported by recent experimental data. In cell-based assays, 1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4,6-diol has shown inhibitory effects on several disease-relevant enzymes. Notably, it demonstrates potent activity against certain tyrosine kinases associated with chronic diseases. These findings align with broader trends in drug development toward targeted therapies that minimize off-target effects and improve patient outcomes.

Future directions for research on 1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4,6-diol include exploring its role in modulating immune responses. Preliminary evidence suggests that this compound may influence cytokine production and immune cell differentiation pathways. Such immunomodulatory properties could be particularly relevant for treating autoimmune disorders or enhancing vaccine efficacy. Additionally, studies are underway to evaluate its potential as an adjuvant therapy in combination with existing treatments.

The versatility of 1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4,6-diol extends beyond its applications in human health research. Its unique structural framework makes it a valuable tool for developing probes in chemical biology experiments. Researchers use such compounds to investigate enzyme function and pathway regulation at a molecular level. This approach has led to novel insights into fundamental biological processes and disease mechanisms.

In conclusion,1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4,6-diol (CAS No. 1628459-80-2) exemplifies the innovative spirit driving modern pharmaceutical research. Its complex structure and diverse biological potential position it as a cornerstone compound in drug discovery efforts across multiple therapeutic areas. As scientific understanding evolves,this molecule will continue to inspire new investigations and applications, contributing to advancements that improve global health outcomes.